Cas no 2187431-31-6 (Ethyl (6-Amino-2,3,4-trichlorobenzyl)glycinate)

• Product Name: Ethyl (6-Amino-2,3,4-trichlorobenzyl)glycinate
• CAS No: 2187431-31-6
• MF: C₁₁H₁₃Cl₃N₂O₂
• MW: 311.592119932175
• CID: 4558159
• Update Time: 2025-10-31

Ethyl (6-Amino-2,3,4-trichlorobenzyl)glycinate Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(6-amino-2,3,4-trichlorophenyl)methyl]-, ethyl ester
• Ethyl (6-Amino-2,3,4-trichlorobenzyl)glycinate

• Inchi： 1S/C11H13Cl3N2O2/c1-2-18-9(17)5-16-4-6-8(15)3-7(12)11(14)10(6)13/h3,16H,2,4-5,15H2,1H3
• InChI Key： ANHDWKJWDRHXPZ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNCC1=C(N)C=C(Cl)C(Cl)=C1Cl

Additional information on Ethyl (6-Amino-2,3,4-trichlorobenzyl)glycinate

Ethyl (6-Amino-2,3,4-trichlorobenzyl)glycinate: A Comprehensive Overview

Ethyl (6-Amino-2,3,4-trichlorobenzyl)glycinate is a sophisticated organic compound with the CAS number 2187431-31-6. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug development. The presence of multiple functional groups, including an amino group and chloro substituents, makes it a versatile intermediate in synthetic chemistry. Its molecular structure, characterized by a benzyl glycinate moiety attached to a trichlorobenzyl group, offers intriguing possibilities for further chemical modifications and biological evaluations.

The synthesis of Ethyl (6-Amino-2,3,4-trichlorobenzyl)glycinate involves a series of well-orchestrated chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the preparation of 2,3,4-trichlorobenzyl halides, which are then coupled with amino acids or their derivatives through condensation reactions. The introduction of the ethyl glycinate group further refines the compound's reactivity, making it suitable for various downstream applications. Recent advancements in green chemistry have also influenced the synthesis approach, emphasizing the use of sustainable solvents and catalytic systems to minimize environmental impact.

One of the most compelling aspects of Ethyl (6-Amino-2,3,4-trichlorobenzyl)glycinate is its potential role as a building block in pharmaceutical research. The compound's structure allows for selective functionalization at multiple sites, enabling chemists to design novel molecules with tailored biological activities. For instance, researchers have explored its utility in developing kinase inhibitors and other targeted therapies. The chloro substituents on the benzene ring enhance electrophilicity, facilitating nucleophilic substitution reactions that are crucial for drug scaffold construction. This property has been particularly valuable in creating compounds that interact with specific protein targets.

Recent studies have demonstrated the compound's efficacy in preclinical models as an intermediate for more complex drug candidates. By leveraging its structural features, scientists have been able to generate derivatives with improved pharmacokinetic profiles and reduced toxicity. The amino group at the 6-position provides a handle for further modifications, such as coupling with heterocyclic structures or introducing protease inhibitors. These modifications have shown promise in treating various diseases, including cancer and inflammatory disorders. The versatility of Ethyl (6-Amino-2,3,4-trichlorobenzyl)glycinate underscores its significance as a pharmacophore in modern drug discovery.

The analytical characterization of Ethyl (6-Amino-2,3,4-trichlorobenzyl)glycinate is another critical aspect that has been extensively studied. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed techniques to confirm its identity and purity. These analytical methods not only ensure the quality of the compound but also provide insights into its conformational dynamics and interactions with other molecules. Such detailed characterization is essential for understanding its behavior in biological systems and for optimizing its use in pharmaceutical applications.

The safety profile of Ethyl (6-Amino-2,3,4-trichlorobenzyl)glycinate is another area of focus that has been addressed through rigorous toxicological studies. While the compound itself is not classified as hazardous under standard laboratory conditions, its derivatives may exhibit different properties depending on their intended use. Researchers have conducted acute toxicity assays to evaluate its safety margins and have found it to be well-tolerated at moderate doses. However, long-term studies are necessary to fully assess any potential chronic effects or bioaccumulation risks associated with prolonged exposure.

The industrial-scale production of Ethyl (6-Amino-2,3,4-trichlorobenzyl)glycinate presents unique challenges that require innovative solutions. Large-scale synthesis must balance cost-effectiveness with environmental sustainability to ensure commercial viability. Process optimization efforts have focused on improving yield rates while minimizing waste generation. Additionally, advances in continuous flow chemistry have offered new pathways for synthesizing this compound more efficiently than traditional batch processes. These innovations are crucial for meeting the growing demand for high-quality intermediates in pharmaceutical manufacturing.

The future prospects of Ethyl (6-Amino-2,3,4-trichlorobenzyl)glycinate are bright given its multifaceted applications and potential for further development. As drug discovery continues to evolve at an accelerated pace, compounds like this one will play an increasingly important role in creating next-generation therapeutics. Collaborative efforts between academia and industry are essential to explore new synthetic routes and expand its utility across different therapeutic areas. With continued research and investment, Ethyl (6-Amino-2,3,4-trichlorobenzyl)glycinate is poised to make significant contributions to medicinal chemistry and human health.